Pyridine-2,4-dicarboxylic-diethylamide

• CAS RN: 117517-22-3
• Molecular Formula: C11H14N2O3
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 2-N,4-N-diethylpyridine-2,4-dicarboxamide
• InChI: InChI=1S/C11H15N3O2/c1-3-12-10(15)8-5-6-14-9(7-8)11(16)13-4-2/h5-7H,3-4H2,1-2H3,(H,12,15)(H,13,16)
• InChI Key: GJVYZLPFMSCAPZ-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=CC(=NC=C1)C(=O)NCC
• synonyms: pyridine-2,4-dicarboxylic-diethylamide; S 0885; S-0885

Description

Pyridine-2,4-dicarboxylic-diethylamide (PDAA) is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. PDAA is a derivative of pyridine and has two carboxylic acid groups attached to it. The compound is synthesized through a simple and efficient method and has been shown to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Pyridine-2,4-dicarboxylic-diethylamide is not fully understood. However, studies have shown that Pyridine-2,4-dicarboxylic-diethylamide inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDACs have been shown to be overexpressed in various cancers, and their inhibition by Pyridine-2,4-dicarboxylic-diethylamide leads to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
Pyridine-2,4-dicarboxylic-diethylamide has several biochemical and physiological effects. Studies have shown that Pyridine-2,4-dicarboxylic-diethylamide inhibits the activity of HDACs, leading to the upregulation of various genes involved in apoptosis and cell cycle arrest. Pyridine-2,4-dicarboxylic-diethylamide has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Pyridine-2,4-dicarboxylic-diethylamide has several advantages for lab experiments. The compound is synthesized through a simple and efficient method, and the yield of the reaction is typically high. Pyridine-2,4-dicarboxylic-diethylamide is also stable under normal laboratory conditions and can be stored for an extended period. However, Pyridine-2,4-dicarboxylic-diethylamide has some limitations. The compound is relatively insoluble in water, which can limit its use in aqueous-based experiments. Pyridine-2,4-dicarboxylic-diethylamide is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

Pyridine-2,4-dicarboxylic-diethylamide has several potential future directions. One of the most significant future directions is in the development of Pyridine-2,4-dicarboxylic-diethylamide-based drugs for the treatment of various cancers and inflammatory diseases. Pyridine-2,4-dicarboxylic-diethylamide can also be used as a tool for the study of HDACs and their role in gene expression regulation. Furthermore, Pyridine-2,4-dicarboxylic-diethylamide can be modified to improve its solubility and reduce its cost, making it more accessible for large-scale experiments.
Conclusion
Pyridine-2,4-dicarboxylic-diethylamide is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. Pyridine-2,4-dicarboxylic-diethylamide is synthesized through a simple and efficient method and has been shown to have several biochemical and physiological effects. Pyridine-2,4-dicarboxylic-diethylamide has several potential applications in scientific research, including cancer research and the treatment of various inflammatory diseases. Pyridine-2,4-dicarboxylic-diethylamide has several advantages for lab experiments, including its stability and ease of synthesis, but also has some limitations, including its solubility and cost. Pyridine-2,4-dicarboxylic-diethylamide has several potential future directions, including the development of Pyridine-2,4-dicarboxylic-diethylamide-based drugs and the study of HDACs and their role in gene expression regulation.

Synthesis Methods

Pyridine-2,4-dicarboxylic-diethylamide can be synthesized through a simple and efficient method using pyridine-2,4-dicarboxylic acid and diethylamine. The reaction takes place in the presence of a catalyst such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane. The yield of the reaction is typically high, and the compound can be purified through column chromatography.

Scientific Research Applications

Pyridine-2,4-dicarboxylic-diethylamide has several potential applications in scientific research. One of the most significant applications is in the field of cancer research. Pyridine-2,4-dicarboxylic-diethylamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Pyridine-2,4-dicarboxylic-diethylamide has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.